68-35-9

Sulfadiazine

In Stock

• CAS RN:
• 68-35-9

• Formula:
• C10H10N4O2S

• InChI:
• InChI=1S/C10H10N4O2S/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10/h1-7H,11H2,(H,12,13,14)

• InChIKey:
• SEEPANYCNGTZFQ-UHFFFAOYSA-N

• Competitive dihydropteroate synthetase inhibitor. Anti-microbial agent. Ative in vivo.
  Sulfadiazine is a sulfonamide antibiotic that inhibits the growth of Gram-positive and Gram-negative bacteria. It inhibits dihydropteroate synthase (DHPS), which converts a pteridine and 4-aminobenzoic acid (PABA; ) to dihydropteroate, an intermediate in folate biosynthesis. Sulfadiazine inhibits recombinant P. carinii DHPS (IC50 = 0.19 μM). It is active against clinical isolates of M. tuberculosis (MIC90 = 10 mg/L) and of N. meningitidis (MICs = 5-2,000 mg/L). Sulfadiazine is also active against A. pleuropneumoniae, S. choleraesuis, S. typhimurium, P. multocida, S. equi, and S. suis (MIC90s = <0.5 mg/ml for all) when used in combination with trimethoprim. In vivo, sulfadiazine (40 mg/kg per day) increases survival in a mouse model of lethal T. gondii infection when administered in...

Evoxanthidine

• CAS RN:
• 668-35-9

• Formula:
• C15H11NO4

• InChI:
• InChI=1S/C15H11NO4/c1-18-15-12-10(6-11-14(15)20-7-19-11)16-9-5-3-2-4-8(9)13(12)17/h2-6H,7H2,1H3,(H,16,17)

• InChIKey:
• HHCAZEOWGVDROC-UHFFFAOYSA-N

• Evoxanthidine is a member of acridines. It derives from an acridone.

2,6-Dichloro-4-[1-(3,5-dichloro-4-hydroxyphenyl)cyclohexyl]phenol

• CAS RN:
• 13168-35-9

• Formula:
• C18H16Cl4O2

• InChI:
• InChI=1S/C18H16Cl4O2/c19-12-6-10(7-13(20)16(12)23)18(4-2-1-3-5-18)11-8-14(21)17(24)15(22)9-11/h6-9,23-24H,1-5H2

• InChIKey:
• ANLICCDGDIUHJE-UHFFFAOYSA-N

• 2,6-Dichloro-4-[1-(3,5-dichloro-4-hydroxyphenyl)cyclohexyl]phenol, also known as 2,6-Dichloro-4-[1-(3,5-dichloro-4-hydroxyphenyl)cyclohexyl]phenol, is a useful research compound. Its molecular formula is C18H16Cl4O2 and its molecular weight is 406.1 g/mol. The purity is usually 95%.

6-Heptenoic acid, 2-(4-pentenyl)-

Usually In Stock

• CAS RN:
• 152568-35-9

• Formula:
• C12H20O2

• InChI:
• InChI=1S/C12H20O2/c1-3-5-7-9-11(12(13)14)10-8-6-4-2/h3-4,11H,1-2,5-10H2,(H,13,14)

• InChIKey:
• YUNBHISBJKONHK-UHFFFAOYSA-N

• 6-Heptenoic acid, 2-(4-pentenyl)- is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.

(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-acrylamide

Usually In Stock

• CAS RN:
• 843668-35-9

• Formula:
• C15H9N3O2S

• InChI:
• InChI=1S/C15H9N3O2S/c16-8-9(14(17)19)7-10-5-6-12(20-10)15-18-11-3-1-2-4-13(11)21-15/h1-7H,(H2,17,19)/b9-7+

• InChIKey:
• ZICVGDALTWNSPM-UHFFFAOYSA-N

• (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-acrylamide is a useful research compound. Its molecular formula is C15H9N3O2S and its molecular weight is 295.32. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 869068-35-9

• Formula:
• C13H15N5O4S

• InChI:
• InChI=1S/C13H15N5O4S/c1-21-9-4-3-8(5-10(9)22-2)16-11(19)7-23-13-17-15-6-12(20)18(13)14/h3-6H,7,14H2,1-2H3,(H,16,19)

• InChIKey:
• BDBJPAQRBWKNLF-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C13H15N5O4S and its molecular weight is 337.35. The purity is usually 95%.

5-Amino-3-methylbenzo[d]isoxazole

In Stock

• CAS RN:
• 851768-35-9

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-5-7-4-6(9)2-3-8(7)11-10-5/h2-4H,9H2,1H3

• InChIKey:
• WDDYNCREWBOZLG-UHFFFAOYSA-N

• 5-Amino-3-methylbenzo[d]isoxazole is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.

6-Chloro-1-(2-iodophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898768-35-9

• Formula:
• C12H14ClIO

• InChI:
• InChI=1S/C12H14ClIO/c13-9-5-1-2-8-12(15)10-6-3-4-7-11(10)14/h3-4,6-7H,1-2,5,8-9H2

• InChIKey:
• SPNSGSSYVPCIPM-UHFFFAOYSA-N

• 6-Chloro-1-(2-iodophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C12H14ClIO and its molecular weight is 336.59 g/mol. The purity is usually 95%.

Cornexistin

• CAS RN:
• 123068-35-9

• Formula:
• C16H20O6

• InChI:
• InChI=1S/C16H20O6/c1-3-5-9-13-10(15(20)22-16(13)21)6-8(4-2)11(17)7-12(18)14(9)19/h4,9,11,14,17,19H,3,5-7H2,1-2H3/b8-4+/t9-,11-,14-/m1/s1

• InChIKey:
• ILMHTGUGRLGMCR-UJCPQBBRSA-N

• Cornexistin, also known as Cornexistin, is a useful research compound. Its molecular formula is C16H20O6 and its molecular weight is 308.33 g/mol. The purity is usually 95%.

7-chloro-N-(2,2-dimethylpropyl)quinolin-4-amine

In Stock

• CAS RN:
• 1284968-35-9

• Formula:
• C14H17ClN2

• 7-chloro-N-(2,2-dimethylpropyl)quinolin-4-amine is a useful research compound. Its molecular formula is C14H17ClN2 and its molecular weight is 248.8. The purity is usually 95%.

4-(4-Phenoxybenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187168-35-9

• Formula:
• C22H15NO2

• InChI:
• InChI=1S/C22H15NO2/c24-22(18-14-17-6-4-5-9-21(17)23-15-18)16-10-12-20(13-11-16)25-19-7-2-1-3-8-19/h1-15H

• InChIKey:
• PHUHYWAJBXEUOQ-UHFFFAOYSA-N

• 4-(4-Phenoxybenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C22H15NO2 and its molecular weight is 325.4 g/mol. The purity is usually 95%.

[Palladacycle Gen. 4], 98%

In Stock

• CAS RN:
• 1810068-35-9

• Formula:
• C48H45F12N3O5PPdS+

• InChI:
• InChI=1S/C34H29F12N2O2P.C13H11N.CH4O3S.Pd/c1-47(2)24-8-7-9-25(48(3)4)28(24)29-26(49-5)10-11-27(50-6)30(29)51(22-14-18(31(35,36)37)12-19(15-22)32(38,39)40)23-16-20(33(41,42)43)13-21(17-23)34(44,45)46;1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11;1-5(2,3)4;/h7-17H,1-6H3;2-7,9-10H,1H3;1H3,(H,2,3,4);/q;-2;;+2/p+1

• InChIKey:
• RWCHWNJDFGWFOD-UHFFFAOYSA-O

• [Palladacycle Gen. 4], 98% is a useful research compound. Its molecular formula is C48H45F12N3O5PPdS+ and its molecular weight is 1141.3 g/mol. The purity is usually 95%.